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Introduction

Nickel-57 (*’Ni) is a synthetic radioisotope with a relatively short half-life, making it a valuable
tool in various research applications, including pharmacokinetic studies using Positron
Emission Tomography (PET).[1] As with any radioactive material, adherence to strict safety
protocols is paramount to ensure the well-being of laboratory personnel and the general public.
These application notes provide detailed procedures for the safe handling of Nickel-57 in a
laboratory setting, emphasizing the principles of ALARA (As Low As Reasonably Achievable).

Radiological Data for Nickel-57

A thorough understanding of the radiological properties of Nickel-57 is fundamental to
implementing effective safety measures. The following tables summarize the key decay
characteristics of this radionuclide.

Table 1: Physical and Radiological Properties of Nickel-57
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Property Value Reference

Half-life (T1/2) 35.60 (6) hours 2]

Electron Capture (EC) and
Decay Mode _ . [3]
Positron Emission (3+)

Daughter Nuclide Cobalt-57 (°7Co) [2]

Specific Activity (o) 5.816 x 10° Bg/g [2]

Table 2: Principal Radiation Emissions from Nickel-57 Decay

Radiation Type Energy (keV) Intensity (%) Reference
Gamma (y) 127.192 16.6 [4]

1377.59 81.7 [4]

1757.48 9.1 [4]

1919.43 18.9 [4]

Annihilation Gamma £11.006 100 4]

v)

Positron (B+) - 43.4 (total) [3]

Electron Capture (EC) - 56.6 (total) [3]

Note: Numerous other weak gamma emissions with intensities less than 0.01% are also
present.[4]

Safety Principles and Procedures

The cornerstone of radiation safety is the ALARA principle, which dictates that all radiation
exposure should be kept As Low As Reasonably Achievable. This is accomplished through the
application of three fundamental concepts: Time, Distance, and Shielding.

General Laboratory Safety
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» Designated Areas: All work with Nickel-57 must be conducted in a designated and properly
labeled radioactive materials area.

e Access Control: Access to areas where Nickel-57 is used or stored should be restricted to
authorized personnel only.

» No Eating or Drinking: Eating, drinking, smoking, and the application of cosmetics are strictly
prohibited in the laboratory.

» Personal Hygiene: Wash hands and arms thoroughly after working with radioactive materials
and before leaving the laboratory.

» Trial Runs: Whenever possible, perform trial runs with non-radioactive materials to ensure
procedures and equipment are adequate.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Nickel-57 to prevent external and internal
contamination.

e Lab Coat: A full-length lab coat should be worn at all times.
» Gloves: Wear two pairs of disposable gloves, changing the outer pair frequently.
o Eye Protection: Safety glasses or goggles must be worn.

o Dosimetry: Personnel handling Nickel-57 must wear whole-body and ring dosimeters to
monitor their radiation dose.

Experimental Protocols
Shielding

Due to the emission of high-energy gamma rays and annihilation photons, appropriate
shielding is critical.

e Primary Shielding: Use lead or tungsten shielding to attenuate the gamma radiation from
Nickel-57. The half-value layer (HVL) of lead for the 1377.6 keV gamma ray is approximately
1.2 cm.
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e Bremsstrahlung Shielding: For activities where significant positron emission is present, a low
atomic number material (e.g., acrylic or aluminum) should be used as the primary shield to
minimize the production of Bremsstrahlung X-rays, followed by lead shielding to attenuate
the gamma and annihilation photons.

o Syringe Shields: Always use syringe shields when handling solutions of Nickel-57.

Contamination Monitoring

Regular monitoring for radioactive contamination is essential to maintain a safe working
environment.

e Survey Meters: A Geiger-Muller (GM) survey meter with a pancake probe is suitable for
detecting beta and gamma contamination.

o Wipe Tests: Conduct wipe tests of work areas, equipment, and floors after each experiment
and on a routine basis (e.g., weekly). Analyze wipes using a gamma counter or liquid
scintillation counter.

e Action Levels: Establish action levels for contamination. If contamination exceeds these
levels, immediate decontamination is required.

Waste Disposal

Radioactive waste must be segregated and disposed of according to institutional and
regulatory requirements.

e Segregation: Separate radioactive waste from non-radioactive waste. Further segregate
radioactive waste by its physical form (solid or liquid) and by the half-life of the isotopes.

e Short-Lived Waste: Given Nickel-57's half-life of approximately 36 hours, it is suitable for
decay-in-storage. Store waste in a designated, shielded area for at least 10 half-lives
(approximately 15 days) before disposal as non-radioactive waste, provided a survey
confirms that radioactivity levels are indistinguishable from background.

o Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,
the isotope (Nickel-57), the activity, and the date.
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Emergency Procedures

In the event of a radioactive spill or other emergency, follow these procedures:

Notify: Immediately notify all personnel in the area of the spill.
 |solate: Isolate the area to prevent the spread of contamination.
o Contain: If possible without personal risk, contain the spill with absorbent materials.

o Personnel Decontamination: If personnel are contaminated, remove contaminated clothing
and wash the affected skin with mild soap and water.

o Contact Radiation Safety Officer: Report the incident to the institutional Radiation Safety
Officer (RSO) immediately.

Visualizations

The following diagrams illustrate key workflows and concepts for the safe handling of Nickel-57.

Handling

Dispense Ni-57 [——®| Perform Experiment

Preparation 4 Cleanup & Monitpring )

Don PPE Prepare Shielding —®{ Survey Work Area Dispose Waste |[@——
4( Survey Personnel —— | Doff PPE
/

Click to download full resolution via product page

Figure 1: General experimental workflow for handling Nickel-57.
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Figure 2: The three core principles of ALARA for radiation safety.
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Figure 3: Workflow for the disposal of Nickel-57 waste via decay-in-storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Safe Handling
of Nickel-57]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191946#safe-handling-procedures-for-nickel-57]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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